Cas no 2445784-55-2 (6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride)

6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride structure
2445784-55-2 structure
Product Name:6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride
CAS No:2445784-55-2
MF:C6H7ClF3N3O
MW:229.587490320206
MDL:MFCD32692365
CID:5416039
PubChem ID:154852986
Update Time:2023-11-27

6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-5-(trifluoromethyl)-1H-pyridazin-6-one;hydrochloride
    • 2445784-55-2
    • Z4469940989
    • 6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride
    • EN300-26864883
    • 3(2H)-Pyridazinone, 6-(aminomethyl)-4-(trifluoromethyl)-, hydrochloride (1:1)
    • MDL: MFCD32692365
    • Inchi: 1S/C6H6F3N3O.ClH/c7-6(8,9)4-1-3(2-10)11-12-5(4)13;/h1H,2,10H2,(H,12,13);1H
    • InChI Key: QRVMXYMCFKYHBG-UHFFFAOYSA-N
    • SMILES: C1(=O)NN=C(CN)C=C1C(F)(F)F.[H]Cl

Computed Properties

  • Exact Mass: 229.0229740g/mol
  • Monoisotopic Mass: 229.0229740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų

6-(aminomethyl)-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one hydrochloride Pricemore >>

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